Lithium-6

• CAS: 14258-72-1
• Synonyms: 6Li isotope; Li-6 isotope; Lithium-6
• Molecular Formula: Li
• Molecular Weight: 6.015123 g/mol
• SMILES: [Li]
• InChI: InChI=1S/Li/i1-1
• InChIKey: WHXSMMKQMYFTQS-BJUDXGSMSA-N

Lithium-6 (⁶Li) is a stable, neutron-deficient isotope of the alkali metal lithium, with a natural isotopic abundance of approximately 7.5% in terrestrial lithium sources. In contrast to the more abundant lithium-7 (⁷Li), ⁶Li exhibits a remarkably high thermal neutron absorption cross-section, a property that underpins its specialized industrial and research applications.

Lithium-6 (CAS 14258-72-1) Procurement Guide: Isotopic Identity and Baseline Nuclear Properties

Lithium-6 (⁶Li) is a stable, neutron-deficient isotope of the alkali metal lithium, with a natural isotopic abundance of approximately 7.5% in terrestrial lithium sources [1]. In contrast to the more abundant lithium-7 (⁷Li), ⁶Li exhibits a remarkably high thermal neutron absorption cross-section, a property that underpins its specialized industrial and research applications [2]. Its distinct nuclear characteristics differentiate it fundamentally from natural abundance lithium, which is primarily ⁷Li, and drive the requirement for high-purity, enriched ⁶Li materials in fields such as nuclear fusion and advanced battery research .

• [1] International Atomic Energy Agency. (n.d.). Lithium-6. Retrieved from IAEA Nuclear Data Services. View Source
• [2] Knox, H. D., White, R. M., & Lane, R. O. (1979). Differential Neutron Scattering Cross Sections of Lithium-6 and Lithium-7 for Neutrons of 4 to 7.5 MeV Energy. Nuclear Science and Engineering, 69(2), 223-230. View Source

Why Natural Abundance Lithium Cannot Substitute for Enriched Lithium-6 in Critical Applications

Generic, natural abundance lithium cannot be substituted for enriched lithium-6 in its primary applications due to the fundamental, quantifiable differences in nuclear behavior governed by isotopic mass. Natural lithium is composed of only ~7.5% ⁶Li and ~92.5% ⁷Li [1]. In nuclear fusion, achieving tritium self-sufficiency necessitates a ⁶Li enrichment level of 40–90%, a concentration far exceeding the natural baseline, rendering natural lithium inadequate as a tritium breeding material [2]. Similarly, in advanced battery research, the kinetic isotope effect confers faster ionic transport to the less massive ⁶Li ion compared to the more massive ⁷Li ion, a property that is diluted and masked in a natural abundance mixture [3]. Substitution would result in sub-optimal performance or outright system failure in these contexts, which is why the procurement of isotopically enriched material is non-negotiable.

• [1] Japan Atomic Energy Agency. (2012). 4-10 Lithium Isotope Separation for Fusion Reactor Fuel. R&D Review. View Source
• [2] Morita, K., et al. (2025). Enrichment of Lithium-6 using Electrodialysis with Ionic Conductor Membrane. Presentation at CBBI-22, Kyoto University. View Source
• [3] US Patent Application Publication No. 2021/0184247 A1. (2021). ⁶Li Battery. Justia Patents. View Source

Quantitative Evidence Guide for Lithium-6 Differentiation in Procurement Decisions

Thermal Neutron Absorption Cross-Section: Lithium-6 vs. Lithium-7

The thermal neutron absorption cross-section of Lithium-6 is approximately 940 barns, a value that is more than two orders of magnitude larger than that of Lithium-7 [1]. This stark difference in nuclear property is the primary driver for isotopic enrichment, as it dictates the material's efficacy in neutron capture and tritium production applications [2].

Evidence Dimension	Thermal Neutron Absorption Cross-Section
Target Compound Data	~940 barns
Comparator Or Baseline	Lithium-7 (⁷Li): small capture cross-section (value not explicitly quantified in source, but described as 'small' relative to ⁶Li)
Quantified Difference	> 2 orders of magnitude larger
Conditions	Thermal neutron energy range (E ≈ 0.025 eV)

Why This Matters

This massive differential in neutron capture probability directly dictates material suitability; only ⁶Li can efficiently breed tritium in fusion blankets, making its isotopic purity a critical procurement specification.

• [1] ScienceDirect. (n.d.). Lithium-7 - an overview. Topics in Engineering. View Source
• [2] Bruce, C. (2014, April 23). Letter: Fusion facility. New Scientist. View Source

Tritium Breeding Ratio (TBR) as a Function of ⁶Li Enrichment Level

Computational neutronic studies on fusion reactor blankets demonstrate a direct and quantifiable relationship between ⁶Li enrichment and the Tritium Breeding Ratio (TBR). In an ARC reactor model using FLiBe molten salt, increasing the ⁶Li enrichment ratio from 0% (natural abundance) to 90% yields a significant increase in TBR, with the 90% enriched case achieving TBR values sufficient for self-sustaining operation (TBR ≥ 1.05) [1]. The baseline of natural lithium (~7.5% ⁶Li) is insufficient for tritium self-sufficiency, necessitating enrichment to at least 40% and often up to 90% for advanced reactor concepts [2].

Evidence Dimension	Tritium Breeding Ratio (TBR)
Target Compound Data	TBR sufficient for self-sufficiency (≥1.05) with 90% ⁶Li enrichment in FLiBe/V4Cr4Ti model
Comparator Or Baseline	0% ⁶Li enrichment (i.e., natural Li or fully depleted ⁷Li) in the same model yields a TBR below the self-sufficiency threshold
Quantified Difference	The study demonstrates that TBR increases with enrichment, with only the 90% enrichment scenario consistently achieving TBR ≥ 1.05 across multiple salt types.
Conditions	ARC fusion reactor geometry, Monte Carlo neutron transport (OpenMC), FLiBe molten salt, V4Cr4Ti vacuum vessel wall

Why This Matters

This data provides a quantitative threshold for procurement: to meet the neutronics requirements of a fusion reactor, enriched ⁶Li material of a specific, high isotopic purity (e.g., 90%) is a mandatory, not optional, specification.

• [1] Atalay, U., & Tunç, G. (2023). Effect of the various tritium breeding materials on the tritium breeding ratio in ARC fusion reactor. International Journal of Energy Studies, 8(2), 273-288. View Source
• [2] Morita, K., et al. (2025). Enrichment of Lithium-6 using Electrodialysis with Ionic Conductor Membrane. Presentation at CBBI-22, Kyoto University. View Source

Ionic Mobility Differential and Isotope Separation Coefficients

The mass difference between ⁶Li and ⁷Li results in a quantifiable difference in ionic mobility, a principle exploited for isotope separation. The theoretical ratio of diffusion coefficients for ⁶Li and ⁷Li is approximately 1.08, based on the square root of their inverse mass ratio [1]. Experimentally, electrodialysis methods using ionic liquids have achieved a ⁶Li isotope separation coefficient ranging from 1.05 to 1.15, which is comparable to or better than the conventional mercury amalgam process (coefficient of 1.06) [2].

Evidence Dimension	Isotope Separation Coefficient
Target Compound Data	Separation coefficient of 1.05–1.15 achieved via electrodialysis with ionic liquid (PP13-TFSI)
Comparator Or Baseline	Mercury amalgam process: separation coefficient of 1.06
Quantified Difference	The new method demonstrates separation performance that is equal to (1.06) or up to ~8% better (1.15) than the established industrial baseline.
Conditions	Electrodialysis cell with PP13-TFSI ionic liquid; theoretical diffusion coefficient ratio √(7/6) ≈ 1.08

Why This Matters

This demonstrates a quantifiable physical property (ionic mobility) that enables the practical enrichment of ⁶Li to the high purities required for procurement, and provides a performance benchmark for evaluating novel, environmentally-preferable separation technologies.

• [1] Morita, K., et al. (2025). Enrichment of Lithium-6 using Electrodialysis with Ionic Conductor Membrane. Presentation at CBBI-22, Kyoto University. View Source
• [2] Japan Atomic Energy Agency. (2012). 4-10 Lithium Isotope Separation for Fusion Reactor Fuel. R&D Review. View Source

Enhanced Ionic Transport in Lithium-Ion Battery Electrolytes

The kinetic isotope effect confers faster transport properties to the less massive ⁶Li ion compared to the heavier ⁷Li ion. This has been demonstrated to manifest in both liquid and solid-state electrolytes [1]. The patent literature claims that batteries fabricated with isotopically enriched ⁶Li enable faster charge transport, higher ionic diffusion, and less electrode stress, resulting in increased discharge power and extended cycle life compared to batteries using natural abundance lithium [2].

Evidence Dimension	Ionic Transport Rate (Qualitative)
Target Compound Data	Faster charge transport and higher ionic diffusion reported for ⁶Li
Comparator Or Baseline	Natural abundance lithium batteries (primarily ⁷Li): limited discharge power and cycling life
Quantified Difference	Quantitative values (e.g., % increase in power or cycle life) are not provided in the source; the claims are qualitative but based on the established mass-dependent kinetic isotope effect.
Conditions	Liquid and solid-state lithium-ion battery electrolytes

Why This Matters

This provides a mechanistic basis for potential performance improvements in advanced battery systems, justifying the procurement of enriched ⁶Li for research and development of next-generation energy storage devices.

• [1] Morita, K., et al. (2025). Enrichment of Lithium-6 using Electrodialysis with Ionic Conductor Membrane. Presentation at CBBI-22, Kyoto University. View Source
• [2] US Patent Application Publication No. 2021/0184247 A1. (2021). ⁶Li Battery. Justia Patents. View Source

High-Value Application Scenarios for Enriched Lithium-6 Procurement

Tritium Breeding in Deuterium-Tritium (D-T) Fusion Reactor Blankets

Enriched lithium-6 (typically 40-90% isotopic purity) is the critical neutron multiplier and tritium breeding material in the blanket of a D-T fusion reactor. The high thermal neutron absorption cross-section of ⁶Li (~940 barns) ensures efficient neutron capture for tritium production [1]. Neutronic studies confirm that a ⁶Li enrichment level of 90% in FLiBe molten salt is necessary to achieve a Tritium Breeding Ratio (TBR) ≥ 1.05, a prerequisite for a self-sustaining fuel cycle [2]. Procurement of high-purity ⁶Li is therefore essential for any experimental or prototype fusion device.

Next-Generation Lithium-Ion Battery Research and Development

Research into advanced lithium-ion batteries leverages the kinetic isotope effect to study and potentially enhance ion transport mechanisms. The higher ionic mobility of ⁶Li compared to ⁷Li, with a theoretical diffusion coefficient ratio of approximately 1.08, makes it a valuable tracer and a candidate for improving power density and cycle life [1]. Patents describe the use of isotopically pure ⁶Li in electrolytes and electrode materials to achieve faster charge transport and reduced electrode stress [2]. Procurement of ⁶Li-enriched materials supports fundamental studies of lithium diffusion and the development of higher-performance battery chemistries.

Isotopic Tracing and Mechanistic Studies in Lithium-Based Systems

The distinct mass of ⁶Li enables its use as a non-radioactive isotopic tracer in a wide array of scientific studies. In battery research, it allows researchers to track lithium-ion migration pathways and quantify aging-related lithium loss via techniques like ICP-MS [1]. The kinetic isotope effect also makes it possible to study diffusion and intercalation mechanisms in solid-state electrolytes and electrode materials [2]. Procurement of enriched ⁶Li provides a precise analytical tool for elucidating fundamental processes in electrochemistry, materials science, and geochemistry.

Development and Validation of Novel Lithium Isotope Separation Technologies

The demand for large-scale, environmentally sound ⁶Li enrichment is driving innovation in separation science. New methods, such as electrodialysis with ionic liquids or solid-state lithium-ion conductors, are benchmarked against the traditional mercury amalgam process (separation coefficient ≈ 1.06) [1]. The theoretical and experimental separation factors, which are based on the mass difference between ⁶Li and ⁷Li, provide a quantitative framework for process development [2]. Procurement of lithium feedstocks and analytical standards is necessary for the research, validation, and scale-up of these next-generation isotope separation techniques.

• [1] ScienceDirect. (n.d.). Lithium-7 - an overview. Topics in Engineering. View Source
• [2] Atalay, U., & Tunç, G. (2023). Effect of the various tritium breeding materials on the tritium breeding ratio in ARC fusion reactor. International Journal of Energy Studies, 8(2), 273-288. View Source